Cas no 2171147-45-6 (3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoro-N-methylpentanamidopropanoic acid)

• Product Name: 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoro-N-methylpentanamidopropanoic acid
• CAS No: 2171147-45-6
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6499067
• PubChem ID: 165809481
• Update Time: 2025-06-14

3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoro-N-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoro-N-methylpentanamidopropanoic acid
• 3-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoro-N-methylpentanamido]propanoic acid
• EN300-1513169
• 2171147-45-6

• Inchi： 1S/C24H25F3N2O5/c1-29(13-12-22(31)32)21(30)11-10-20(24(25,26)27)28-23(33)34-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-20H,10-14H2,1H3,(H,28,33)(H,31,32)/t20-/m0/s1
• InChI Key： HWNYNQXWEKFFFN-FQEVSTJZSA-N
• SMILES： FC([C@H](CCC(N(C)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoro-N-methylpentanamidopropanoic acid

Recent Advances in the Study of 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoro-N-methylpentanamidopropanoic acid (CAS: 2171147-45-6)

The compound 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoro-N-methylpentanamidopropanoic acid (CAS: 2171147-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl group and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in the synthesis of peptide-based therapeutics. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. The trifluoromethyl group, on the other hand, enhances the metabolic stability and bioavailability of the resulting peptides. Recent publications have highlighted the use of this compound in the development of protease-resistant peptides, which are promising candidates for treating diseases such as cancer and neurodegenerative disorders.

In addition to its applications in peptide synthesis, 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoro-N-methylpentanamidopropanoic acid has been investigated for its potential as an enzyme inhibitor. The trifluoromethyl group can mimic the steric and electronic properties of a methyl group while offering improved resistance to enzymatic degradation. This property has been leveraged in the design of inhibitors for enzymes such as kinases and proteases, which are key targets in drug discovery. Recent studies have demonstrated the compound's efficacy in inhibiting specific kinase pathways involved in tumor growth, opening new avenues for cancer therapy.

Another notable advancement is the use of this compound in the development of prodrugs. Prodrugs are biologically inactive compounds that can be metabolized into active drugs within the body. The Fmoc-protected amino acid moiety in 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoro-N-methylpentanamidopropanoic acid provides a versatile platform for designing prodrugs with enhanced solubility and controlled release properties. Recent research has focused on optimizing the release kinetics of these prodrugs to improve their therapeutic efficacy and reduce side effects.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. The presence of the trifluoromethyl group and the Fmoc-protected amino acid moiety introduces complexities in the synthetic route, requiring specialized reagents and conditions. Recent efforts have been directed toward developing more efficient and scalable synthetic methodologies, including the use of flow chemistry and catalytic processes. These advancements are expected to facilitate the broader application of this compound in pharmaceutical research and development.

In conclusion, 3-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoro-N-methylpentanamidopropanoic acid (CAS: 2171147-45-6) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features enable diverse applications, from peptide synthesis to enzyme inhibition and prodrug development. Ongoing research aims to address the synthetic challenges and further explore its therapeutic potential, making it a compound of significant interest to the scientific community.